An In-depth Technical Guide to 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one (CAS 5334-39-4)
An In-depth Technical Guide to 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one (CAS 5334-39-4)
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one (CAS 5334-39-4), a versatile heterocyclic compound with emerging applications in medicinal chemistry and materials science. This document delves into its synthesis, physicochemical properties, spectroscopic characterization, and tautomeric nature. Furthermore, it explores the compound's potential as a scaffold in drug discovery, with a focus on its reported and analogous biological activities, particularly in the antifungal and antimicrobial realms. Detailed experimental protocols for its synthesis and analytical characterization are provided to enable researchers to readily utilize this compound in their work.
Introduction
5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one, also referred to as 5-methyl-4-nitro-1H-pyrazol-3(2H)-one (MNPO), is a functionalized pyrazolone derivative. The pyrazole nucleus is a well-established pharmacophore present in a variety of clinically approved drugs, exhibiting a wide range of biological activities including anti-inflammatory, analgesic, antimicrobial, and anticancer properties[1]. The introduction of a nitro group at the 4-position of the pyrazolone ring significantly influences its electronic properties and reactivity, making it an intriguing candidate for further chemical modifications and biological screening.
Historically, research on this compound has been prominent in the field of energetic materials, where its high nitrogen content and oxygen balance are of interest. However, recent studies on related 4-nitropyrazolin-5-ones have highlighted their potent fungicidal activity against a broad spectrum of phytopathogenic fungi, suggesting a promising new direction for the application of this chemical scaffold in agriculture and medicine[2][3][4].
This guide aims to bridge the gap between the materials science and medicinal chemistry perspectives on 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one, providing a holistic and in-depth resource for researchers in both fields.
Synthesis and Purification
The synthesis of 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one is achieved through a two-step process starting from ethyl acetoacetate, with an overall yield of approximately 68% as reported by Deng et al. (2017)[2]. The synthetic pathway involves the initial formation of 5-methyl-2,3-dihydro-1H-pyrazol-3-one, followed by nitration.
Synthesis Pathway
Caption: Synthetic route to 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one.
Experimental Protocol
Step 1: Synthesis of 5-methyl-2,3-dihydro-1H-pyrazol-3-one
-
To a solution of ethyl acetoacetate (1.0 mol) in ethanol (200 mL), slowly add hydrazine hydrate (1.0 mol).
-
The reaction mixture is refluxed for 4 hours.
-
After cooling to room temperature, the solvent is removed under reduced pressure.
-
The resulting solid is recrystallized from ethanol to yield 5-methyl-2,3-dihydro-1H-pyrazol-3-one as a white crystalline solid.
Step 2: Synthesis of 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one
-
In a flask equipped with a magnetic stirrer and a dropping funnel, add concentrated sulfuric acid (98%, 50 mL).
-
Cool the sulfuric acid to 0-5 °C in an ice bath.
-
Slowly add 5-methyl-2,3-dihydro-1H-pyrazol-3-one (0.5 mol) to the cold sulfuric acid while maintaining the temperature below 10 °C.
-
Once the addition is complete, a mixture of fuming nitric acid (98%, 0.6 mol) and concentrated sulfuric acid (98%, 20 mL) is added dropwise to the reaction mixture, ensuring the temperature does not exceed 5 °C.
-
After the addition is complete, the mixture is stirred at 0-5 °C for an additional 2 hours.
-
The reaction mixture is then poured onto crushed ice (500 g).
-
The resulting precipitate is collected by filtration, washed with cold water until the filtrate is neutral, and dried under vacuum to yield 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one.
Purification: The crude product can be further purified by recrystallization from an appropriate solvent system, such as an ethanol/water mixture, to obtain a product of high purity.
Physicochemical and Spectroscopic Properties
The physicochemical and spectroscopic properties of 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one are crucial for its identification, characterization, and application.
Physicochemical Properties
| Property | Value | Reference |
| CAS Number | 5334-39-4 | - |
| Molecular Formula | C₄H₅N₃O₃ | [2] |
| Molecular Weight | 143.10 g/mol | [2] |
| Appearance | White to pale yellow solid | [2] |
| Melting Point | Not explicitly stated, but its energetic salts have decomposition temperatures in the range of 181-272 °C | [2] |
| Crystal System | Orthorhombic | [2] |
| Space Group | Pbca | [2] |
Spectroscopic Data
The structural elucidation of 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one is confirmed by various spectroscopic techniques[2].
Fourier-Transform Infrared (FT-IR) Spectroscopy:
-
Key Absorptions (cm⁻¹): The FT-IR spectrum shows characteristic peaks for the N-H, C=O, and NO₂ functional groups.
-
Broad absorption around 3400-3200 cm⁻¹ corresponding to N-H stretching vibrations.
-
Strong absorption around 1700 cm⁻¹ attributed to the C=O stretching of the pyrazolone ring.
-
Strong absorptions around 1550 cm⁻¹ and 1350 cm⁻¹ corresponding to the asymmetric and symmetric stretching vibrations of the nitro group, respectively.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR (DMSO-d₆, δ, ppm):
-
A singlet at approximately 2.2 ppm corresponding to the methyl (CH₃) protons.
-
A broad singlet in the downfield region (typically >10 ppm) corresponding to the two N-H protons, which may be exchangeable with D₂O.
-
-
¹³C NMR (DMSO-d₆, δ, ppm):
-
A signal around 10-15 ppm for the methyl carbon (CH₃).
-
A signal for the C4 carbon bearing the nitro group. The exact chemical shift is influenced by the electron-withdrawing nature of the nitro group.
-
Signals for the C3 (C=O) and C5 carbons of the pyrazole ring.
-
Mass Spectrometry (MS):
-
The mass spectrum would be expected to show a molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of the nitro group (NO₂) and other characteristic fragments of the pyrazolone ring.
Tautomerism
Pyrazolones, including 5-methyl-4-nitro-2,3-dihydro-1H-pyrazol-3-one, are known to exhibit tautomerism. The molecule can exist in equilibrium between the keto form (pyrazol-3-one) and the enol form (pyrazol-3-ol). The position of this equilibrium is influenced by factors such as the solvent, temperature, and pH.
Sources
- 1. Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect - PMC [pmc.ncbi.nlm.nih.gov]
- 2. 4-Nitropyrazolin-5-ones as Readily Available Fungicides of the Novel Structural Type for Crop Protection: Atom-Efficient Scalable Synthesis and Key Structural Features Responsible for Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 4. pubs.acs.org [pubs.acs.org]
